Cas no 86562-72-3 (1,2,3-Butanetriol, 3-methyl-, (S)-)
86562-72-3 structure
Product Name:1,2,3-Butanetriol, 3-methyl-, (S)-
CAS No:86562-72-3
MF:C5H12O3
MW:120.146982192993
CID:661339
PubChem ID:13044597
Update Time:2025-04-19
1,2,3-Butanetriol, 3-methyl-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Butanetriol, 3-methyl-, (S)-
- 86562-72-3
- (2S)-3-Methylbutane-1,2,3-triol
- DTXSID10516142
- SCHEMBL4752268
-
- Inchi: 1S/C5H12O3/c1-5(2,8)4(7)3-6/h4,6-8H,3H2,1-2H3/t4-/m0/s1
- InChI Key: QFZITDCVRJQLMZ-BYPYZUCNSA-N
- SMILES: OC(C)(C)[C@H](CO)O
Computed Properties
- Exact Mass: 120.078644241g/mol
- Monoisotopic Mass: 120.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 70.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 60.7Ų
1,2,3-Butanetriol, 3-methyl-, (S)- Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
86562-72-3 (1,2,3-Butanetriol, 3-methyl-, (S)-) Related Products
- 58698-37-6((2S,3R)-2-Methyl-1,2,3,4-butanetetrol)
- 74563-64-7(Phytantriol)
- 73295-12-2((2S)-2,3-Dimethyl-1,3-butanediol)
- 62875-07-4(2-Methylbutane-1,2,4-triol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk